Cas no 21905-86-2 (Cinnoline-4-carboxylic acid)
Cinnoline-4-carboxylic acid structure
Product Name:Cinnoline-4-carboxylic acid
CAS No:21905-86-2
MF:C9H6N2O2
MW:174.156141757965
MDL:MFCD00006813
CID:265359
PubChem ID:24893032
Update Time:2025-04-19
Cinnoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cinnoline-4-carboxylic acid
- 4-Cinnolinecarboxylicacid
- 4-Carboxy-cinnolin
- 4-Cinnolincarbonsaeure
- Cinnolin-4-carbonsaeure
- cinnoline-4-carboxylate
- 4-Cinnolinecarboxylic acid
- MLS002693949
- 548UJ2I0O2
- NSC75570
- 4-cinnolinecarboxylic
- cinnoline 4-carboxylic acid
- NCIOpen2_000512
- ZKOMQFDQFTVPBZ-UHFFFAOYSA-N
- HMS3079L17
- 1094AB
- 1093AB
- SMR001559887
- STR04934
- UNII-548UJ2I0O2
- 21905-86-2
- MFCD00006813
- C74092
- EN300-295310
- J-014348
- CINNOLINE-4-CARBOXYLICACID
- SCHEMBL335334
- NS00050095
- NSC 75570
- AKOS015894285
- EINECS 244-650-5
- NSC-75570
- WAA90586
- CHEMBL1892963
- A20630
- Cinnoline-4-carboxylic acid, 97%
- DTXSID80176318
- FT-0638164
- Z1255485334
- DB-008551
- DTXCID4098809
-
- MDL： MFCD00006813
- Inchi： 1S/C9H6N2O2/c12-9(13)7-5-10-11-8-4-2-1-3-6(7)8/h1-5H,(H,12,13)
- InChI Key： ZKOMQFDQFTVPBZ-UHFFFAOYSA-N
- SMILES： OC(C1=CN=NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 174.04300
- Monoisotopic Mass: 174.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 63.1
Experimental Properties
- Color/Form: Not determined
- Melting Point: 175 °C (dec.) (lit.)
- Boiling Point: 423.7°C at 760 mmHg
- PSA: 63.08000
- LogP: 1.32800
- Solubility: Not determined
Cinnoline-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：Sealed in dry,Room Temperature
Cinnoline-4-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Cinnoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122590-1g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 1g |
$205 | 2021-08-05 | |
| Chemenu | CM122590-5g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 5g |
$617 | 2021-08-05 | |
| Chemenu | CM122590-10g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 10g |
$982 | 2021-08-05 | |
| Alichem | A449041436-1g |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 1g |
$219.00 | 2023-09-02 | |
| Alichem | A449041436-5g |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 5g |
$679.80 | 2023-09-02 | |
| Alichem | A449041436-10g |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 10g |
$1050.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TP437-200mg |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 200mg |
600.0CNY | 2021-07-12 | |
| Chemenu | CM122590-250mg |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM122590-1g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM122590-5g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 5g |
$*** | 2023-03-30 |
Cinnoline-4-carboxylic acid Related Literature
-
Gongutri Borah,Pitambar Patel Org. Biomol. Chem. 2019 17 2554
-
2. A new strategy for the synthesis of cinnoline derivativesMartin Scobie,George Tennant J. Chem. Soc. Chem. Commun. 1993 1756
-
D. E. Ames,B. Novitt J. Chem. Soc. C 1970 1700
-
4. 440. Cinnolines. Part XXVII. The preparation and nitration of cinnolineJ. S. Morley J. Chem. Soc. 1951 1971
-
5. 765. Heterocyclic compounds of nitrogen. Part VII. The ring-contraction of some cinnolines and dihydrocinnolinesL. S. Besford,J. Malcolm Bruce J. Chem. Soc. 1964 4037
21905-86-2 (Cinnoline-4-carboxylic acid) Related Products
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